Cas no 591-73-1 (6-Hexadecanol)

• Product Name: 6-Hexadecanol
• CAS No: 591-73-1
• MF: C₁₆H₃₄O
• MW: 242.44056558609
• CID: 339631
• PubChem ID: 3569782
• Update Time: 2025-04-19

6-Hexadecanol Chemical and Physical Properties

Names and Identifiers

• 6-Hexadecanol
• hexadecan-6-ol
• 591-73-1
• 6-hydroxyhexadecane
• SCHEMBL378908
• DTXSID60393743
• ADGQOCBSNYMAQS-UHFFFAOYSA-N
• CHEBI:197396
• AKOS014483065
• (Z)-11-hexadecanol

• Inchi： 1S/C16H34O/c1-3-5-7-8-9-10-11-13-15-16(17)14-12-6-4-2/h16-17H,3-15H2,1-2H3
• InChI Key： ADGQOCBSNYMAQS-UHFFFAOYSA-N
• SMILES： OC(CCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 242.26112
• Monoisotopic Mass: 242.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23